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Compound of Interest

Compound Name: Trilobatin 2''-acetate

Cat. No.: B15593750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity screening of

Trilobatin 2''-acetate, a naturally occurring dihydrochalcone glucoside. This document

consolidates available quantitative data, details key experimental protocols, and visualizes

relevant signaling pathways to facilitate further research and development of this compound.

While much of the in-depth mechanistic research has been conducted on its parent compound,

trilobatin, the data presented here for Trilobatin 2''-acetate provides a strong foundation for its

evaluation as a potential therapeutic agent.

Quantitative Biological Activity Data
The primary biological activities identified for Trilobatin 2''-acetate are its antioxidant and anti-

inflammatory properties. The following tables summarize the available quantitative data from in

vitro studies.

Table 1: In Vitro Antioxidant Activity of Trilobatin 2''-acetate
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Assay Metric Value (µM) Source

Lipid Peroxidation

Inhibition
IC₅₀ 261 [1]

Superoxide

Dismutase (SOD)

Activity

EC₅₀ 575 [1]

Glutathione

Peroxidase (GSH-Px)

Activity

EC₅₀ 717

DPPH Radical

Scavenging Activity
EC₅₀ 519

Note: IC₅₀ (50% inhibitory concentration) and EC₅₀ (50% effective concentration) values are

crucial metrics in pharmacology for assessing a compound's potency. A lower value typically

indicates higher potency.

Key Signaling Pathways
Based on studies of the closely related compound trilobatin, Trilobatin 2''-acetate is likely to

exert its biological effects through the modulation of key signaling pathways involved in

inflammation and oxidative stress responses.

NF-κB Signaling Pathway
The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a critical

regulator of the inflammatory response. Inhibition of this pathway is a key target for anti-

inflammatory drug development. Trilobatin has been shown to suppress the NF-κB signaling

pathway, and it is plausible that Trilobatin 2''-acetate shares this mechanism.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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